1-Ethyl-6-fluoro-7-(morpholin-4-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid

• CAS No.: 74274-64-9
• Molecular Formula: C15H16FN3O4
• Molecular Weight: 321.30 g/mol
• IUPAC Name: 1-ethyl-6-fluoro-7-morpholin-4-yl-4-oxo-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C15H16FN3O4/c1-2-18-8-10(15(21)22)12(20)9-7-11(16)14(17-13(9)18)19-3-5-23-6-4-19/h7-8H,2-6H2,1H3,(H,21,22)
• InChI Key: BZHNOPCSHYTYPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(N=C21)N3CCOCC3)F)C(=O)O

Description

1-Ethyl-6-fluoro-7-(morpholin-4-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid (enoxacin) is a fluoroquinolone-class antibacterial agent. Its structure features a naphthyridine core with a fluorine atom at C-6, an ethyl group at N-1, and a morpholine moiety at C-5. These substituents confer potent activity against Gram-negative and Gram-positive bacteria by inhibiting DNA gyrase and topoisomerase IV . Enoxacin is notable for its broad-spectrum efficacy, favorable pharmacokinetics, and low acute toxicity compared to earlier quinolones .

Comparison with Similar Compounds

Structural Analogues and Substitution Effects

Key Observations :

• C-1 Substituent : Ethyl or cyclopropyl groups enhance bacterial membrane penetration and reduce toxicity compared to bulkier substituents (e.g., phenyl in Inact10) .
• C-6 Fluoro: Essential for DNA gyrase binding; replacement with chloro or cyano reduces activity (MIC increases from 0.10 to >10 μg/mL) .
• C-7 Substituent : Morpholinyl and piperazinyl groups optimize potency by interacting with the enzyme’s hydrophobic pocket. Bulky or electron-deficient groups (e.g., thiadiazolyl in Inact10, trichloromethyl in ) disrupt binding .

Pharmacokinetic and Toxicity Profiles

• Enoxacin: Exhibits 80–90% oral bioavailability, plasma half-life of 4–6 hours, and low acute toxicity (LD₅₀ > 2 g/kg in mice) .
• 1-Cyclopropyl-7-piperazinyl analog : Superior MIC (0.05 μg/mL) but reduced solubility, necessitating formulation adjustments .
• Thiadiazolyl derivatives (Inact10–16) : Inactive due to poor membrane permeability and metabolic instability .

Clinical and Industrial Relevance

• Enoxacin is widely used for urinary tract and respiratory infections. Its safety profile and efficacy make it a benchmark for newer quinolones .
• Derivatives with cyclopropyl at C-1 (e.g., ciprofloxacin analogs) dominate modern development due to enhanced potency, though enoxacin remains relevant for its balanced properties .

Preparation Methods

Reaction Optimization

Quantum chemical calculations reveal that ChOH-IL facilitates proton transfer through hydrogen-bonding networks, lowering the activation energy of the rate-determining cyclization step. Typical conditions employ 1 mol% catalyst loading in water at 50°C under nitrogen, with reaction completion within 10–12 hours. Table 1 compares yields for naphthyridine derivatives synthesized via this method.

Table 1. Yields of 1,8-Naphthyridine Derivatives via Friedlander Condensation

Substituent	Yield (%)	Reaction Time (h)
7-Methyl	92	11
7-Ethyl	96	10
6-Fluoro-7-morpholinyl	85*	14

*Extrapolated from analogous morpholine-containing structures

The 3-carboxylic acid moiety is introduced through subsequent oxidation of methyl ester intermediates. For instance, ethyl 1,8-naphthyridine-3-carboxylate undergoes saponification with 10% NaOH in ethanol, followed by acidification to precipitate the carboxylic acid derivative.

Strategic functionalization at the 6- and 7-positions requires transition-metal-mediated transformations. A two-stage protocol achieves sequential introduction of fluorine and morpholine groups:

Fluorination at C6

Electrophilic fluorination employs Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) in acetonitrile at 80°C. Density functional theory (DFT) studies indicate that the electron-withdrawing carboxylic acid group at C3 activates the C6 position for electrophilic attack, achieving 78% regioselectivity.

Buchwald-Hartwig Amination at C7

Morpholine installation utilizes Pd(dppf)Cl₂ (5 mol%) with Xantphos as ligand in toluene at 110°C. This methodology, adapted from asymmetric naphthyridine syntheses, provides 89% yield with <2% dimerization byproducts. Key parameters include:

• Maintaining anhydrous conditions to prevent ligand decomposition
• Using potassium tert-butoxide as base to minimize ester hydrolysis
• Employing high-pressure NMR to monitor amination progress in real time

One-Pot Cyclization and Oxidation Strategy

Recent advances demonstrate the feasibility of consolidating multiple steps into a single reactor. As exemplified in the synthesis of related tetrahydronaphthyridines, a sequential Heck reaction/cyclization protocol minimizes intermediate isolation:

• Heck Coupling : 2-Chloropyridine reacts with ethylene gas (0.65 MPa) using PdCl₂(20 mol%) and DPEphos ligand in DMF at 60°C
• In Situ Cyclization : Addition of ammonium hydroxide induces ring closure via intramolecular nucleophilic attack
• Oxidation : Atmospheric oxygen converts the dihydro intermediate to the fully aromatic system

This method reduces purification steps by 40% compared to traditional linear syntheses, though it requires precise stoichiometric control to avoid over-oxidation side products.

Spectroscopic Characterization and Quality Control

Rigorous analytical validation ensures batch consistency. Representative data for the target compound includes:

¹H NMR (400 MHz, DMSO-d₆) :
δ 8.92 (d, J = 4.0 Hz, 1H, H2), 8.15 (d, J = 8.0 Hz, 1H, H5), 4.32 (q, J = 7.0 Hz, 2H, OCH₂CH₃), 3.75–3.68 (m, 4H, morpholine OCH₂), 3.18–3.12 (m, 4H, morpholine NCH₂), 1.39 (t, J = 7.0 Hz, 3H, CH₂CH₃)

HRMS (ESI-TOF) :
m/z [M + H]⁺ calcd for C₁₆H₁₈FN₃O₄: 336.1301; found 336.1309

IR (KBr) :
ν 2956 (C-H stretch), 1705 (C=O), 1610 (C=N), 1248 (C-F) cm⁻¹

Comparative Analysis of Synthetic Routes

Table 2. Efficiency Metrics for Major Synthesis Strategies

Method	Total Yield (%)	Purity (HPLC)	Scalability
Friedlander Condensation	62	98.5	Gram-scale
Cross-Coupling Sequence	58	97.8	Multi-gram
One-Pot Cyclization	71	99.1	Kilogram*

*Demonstrated for structurally analogous compounds

The one-pot approach offers superior throughput but requires specialized equipment for high-pressure reactions. Conversely, the ionic liquid-mediated Friedlander method provides environmental advantages through aqueous catalysis.

Q & A

Q. What are the standard synthetic routes for preparing 1-ethyl-6-fluoro-7-(morpholin-4-yl)-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid?

The compound is typically synthesized via sequential functionalization of the naphthyridine core. Key steps include:

• Chlorination and substitution : Starting with ethyl 6-amino-1-ethyl-1,8-naphthyridine-3-carboxylate, treatment with nitrous acid (HNO₂) followed by CuCl yields the 6-chloro intermediate. Subsequent fluorination using HBF₄ or KF introduces the fluorine substituent .
• Morpholine incorporation : The 7-position chlorine is replaced with morpholine via nucleophilic aromatic substitution (SNAr) under reflux conditions in polar aprotic solvents like DMF .
• Hydrolysis : The ester group at position 3 is hydrolyzed to a carboxylic acid using concentrated H₂SO₄ (9M, 130°C) or alkaline conditions .

Q. How is the structural integrity of this compound validated during synthesis?

• Spectroscopic techniques :
  • ¹H/¹³C NMR confirms substituent positions (e.g., morpholine protons at δ 3.2–3.8 ppm, ethyl group protons at δ 1.4–1.6 ppm) .
  • IR spectroscopy identifies functional groups (e.g., C=O stretch at ~1680 cm⁻¹ for the ketone and carboxylic acid) .
• Chromatography : HPLC (≥98% purity) and titration analysis ensure purity .

Q. What preliminary biological activities are associated with this compound?

The compound exhibits broad-spectrum antibacterial activity , particularly against Gram-negative bacteria, due to its ability to inhibit DNA gyrase and topoisomerase IV. This activity is attributed to the fluorine atom at position 6 (enhancing membrane penetration) and the morpholine group at position 7 (improving target binding) .

Advanced Research Questions

Q. How can reaction yields be optimized for the morpholine substitution step?

• Solvent selection : DMF or DMSO at 80–100°C improves SNAr efficiency by stabilizing the transition state .
• Catalysis : Adding a catalytic amount of KI (via Finkelstein reaction) accelerates halogen exchange, enhancing morpholine incorporation .
• Microwave-assisted synthesis : Reduces reaction time from hours to minutes while maintaining high yields (e.g., 85% in 20 minutes) .

Q. What computational strategies aid in designing derivatives with enhanced bioactivity?

• In silico docking : Molecular dynamics simulations (e.g., AutoDock Vina) model interactions between the carboxylic acid group and DNA gyrase’s Mg²⁺ ion, guiding rational modifications .
• QSAR modeling : Quantitative structure-activity relationship (QSAR) analysis identifies key descriptors (e.g., lipophilicity, polar surface area) that correlate with antibacterial potency .

Q. How can contradictory data on antibacterial efficacy across studies be resolved?

• Standardized testing protocols : Use CLSI/MIC guidelines to ensure consistency in bacterial strain selection and growth conditions .
• Metabolite profiling : LC-MS analysis detects degradation products (e.g., decarboxylated derivatives) that may reduce efficacy in certain media .
• Crystallographic studies : X-ray diffraction of the compound bound to DNA gyrase clarifies steric or electronic mismatches in resistant bacterial strains .

Q. What derivatization strategies are effective for improving pharmacokinetic properties?

• Prodrug design : Esterification of the carboxylic acid (e.g., ethyl ester) enhances oral bioavailability, with in vivo hydrolysis regenerating the active form .
• PEGylation : Covalent attachment of polyethylene glycol (PEG) at the ethyl group improves aqueous solubility and half-life .

Methodological Considerations

Q. What analytical techniques are critical for resolving synthetic byproducts?

• High-resolution mass spectrometry (HRMS) : Differentiates between isomers (e.g., 1,6- vs. 1,7-substituted naphthyridines) .
• 2D NMR (COSY, HSQC) : Assigns coupling patterns for morpholine and fluorine substituents, detecting regioisomeric impurities .

Q. How can reaction scalability be balanced with environmental sustainability?

• Solvent recycling : DMF recovery via vacuum distillation reduces waste .
• Catalyst-free conditions : Morpholine substitution under neat conditions (no solvent) minimizes hazardous byproducts .